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Get Quote

The following table summarizes key physical properties and handling information for Tosedostat.

Property Specification

Molecular Weight 406.5 Da [1] (or 406.47 Da [2])

Form Solid [1]

Solubility in DMSO 100 mM [1] or > 10 mM [2]

Solubility in Ethanol 50 mM [1] or ≥15.07 mg/mL [2]

Solubility in Water Insoluble [2]

Short-Term Storage -20°C [1]

Long-Term Storage -20°C [1]

Storage Sensitivity Air sensitive; store in the dark to prevent oxidation [1]

Experimental Protocols and Biological Activity

Here are some established experimental protocols and key findings related to Tosedostat's mechanism and

use.
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In Vitro Enzyme Assays

Tosedostat's efficacy is determined by its inhibition of various aminopeptidases. The table below outlines

assay conditions for different target enzymes [3].

Target Enzyme Substrate Assay Conditions

Leucine Aminopeptidase (LAP) Tripeptide
LGG

50mM HEPES, pH 8.0; 90 min at 37°C
[3]

Puromycin-Sensitive Aminopeptidase
(PuSA)

Ala-AMC 0.125M Tris-HCl, pH 7.5; 2 hours at
37°C [3]

Aminopeptidase N Ala-AMC 60µM substrate; 60 min at 37°C [3]

Leukotriene A4 (LTA4) Hydrolase Arg-AMC PBS with 0.01% Brij-35; 1 hour at 37°C

[3]

Cell-Based Assays

For cell proliferation and health, the following methods are used:

Proliferation Inhibition: Measured using a WST-1 assay [3].
Apoptosis/Cell Death: Measured by flow cytometry using an Annexin V-FITC detection kit [3].

Cell Cycle Analysis: Conducted by fixing cells, staining with Propidium Iodide (PI), and analysis by
flow cytometry [3].

Mechanism of Action and Intracellular Activation

Tosedostat is a prodrug that relies on intracellular activation. The following diagram illustrates its

mechanism and the associated resistance pathways.
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This mechanism explains several key observations:

Amino Acid Deprivation: Inhibition of aminopeptidases blocks protein recycling, depleting the
intracellular amino acid pool [4] [2] [3].

Downstream Effects: This leads to an amino acid deprivation response (AADR), inhibition of the
mTOR pathway (switching off protein synthesis), and upregulation of pro-apoptotic factors like NOXA
[4] [2] [3].
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Drug Resistance: Acquired resistance is linked to down-regulation of CES1, preventing prodrug

activation, and increased prodrug sequestration in lipid droplets [4].

Frequently Asked Questions

What is the best way to prepare a stock solution of Tosedostat?

Dissolve Tosedostat in DMSO to create a high-concentration stock solution (e.g., 50-100 mM).

Gently warming the tube at 37°C and brief sonication can help dissolve the compound completely [2].
This stock can be stored at -20°C for several months. For working concentrations, dilute this stock

into your aqueous cell culture medium.

My experiment shows reduced efficacy of Tosedostat. What could be the cause? Reduced efficacy,

especially in established cell lines, could indicate the development of resistance. Key mechanisms identified

include [4]:

Loss of CES1 Activity: Down-regulation of the carboxylesterase CES1, which is essential for
converting Tosedostat to its active form.

Prodrug Sequestration: An increase in intracellular lipid droplets can sequester the hydrophobic
prodrug, making it less available for activation.

Activation of Pro-Survival Pathways: Upregulation of the Akt/mTOR pathway can counteract the
drug's effects.

Are there strategies to overcome Tosedostat resistance? Research suggests that combining Tosedostat

with an mTOR inhibitor like rapamycin can overcome resistance in high-level resistant cells where the

Akt/mTOR pathway is hyperactive [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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PDF]. Available at: [https://www.smolecule.com/products/b548190#tosedostat-solubility-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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